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Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Get Quote

Sulforhodamine G Properties & Handling

The table below summarizes the key characteristics of Sulforhodamine G from supplier data.

Property Specification
Source /
Citation

CAS Number 5873-16-5 [1] [2] [3]

Molecular Weight 530.6 g/mol (as sodium salt) / 552.59 g/mol [1] [2]

Physical Form Orange-red to dark red solid [1] [3]

Solubility Water-soluble; low solubility (~5 g/L) [1] [3]

Excitation/Emission Ex/Em ~529/548 nm; Ex/Em ~531/552 nm; Ex/Em ~532/552
nm

[1] [4] [2]

Primary
Applications

Polar tracer for cell morphology, neuronal communication,
hydrological tracing

[1] [3]
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Based on its properties and general guidelines for dye storage, here is a recommended protocol for preparing

and storing a stock solution in DMSO.

Start: Protect from Light

Weigh Sulforhodamine G

Dissolve in Anhydrous DMSO

Prepare Aliquots

Store at -20°C

Use Aqueous Working Solution

Thaw aliquot

Discard if Precipitate Forms

If needed

Click to download full resolution via product page

Preparation:

Use anhydrous DMSO to minimize hydrolysis of the dye. Moisture is a primary factor in dye
degradation [1].
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Prepare a concentrated stock solution (e.g., 1-10 mM). Vortex and sonicate if necessary to

ensure the powder is fully dissolved.
Upon first preparation, confirm the concentration by measuring its absorbance and using its

molar extinction coefficient, if available.

Storage:

Aliquot the stock solution into small, single-use vials to avoid repeated freeze-thaw cycles and

exposure to moisture [1].
Store the aliquots desiccated at -20°C or below, protected from light [1] [2]. Under these

conditions, the solution may be stable for at least one month, though testing is recommended.

Stability Testing:

Before using an old stock solution for critical experiments, perform a small-scale positive
control to confirm performance [1].
Inspect the solution visually. Discard it if you notice any precipitation or unexpected color

change.

Critical Considerations for Experimental Success

pH Insensitivity: Sulforhodamine G does not exhibit pH-dependent absorption or fluorescence over
a pH range of 3 to 10, making it a reliable tracer in various biological environments [2].

Membrane Impermeability: As a polar tracer, it is membrane impermeant, which is ideal for studying
cell morphology and cell-cell communication without entering cells [1].

Aqueous Working Solutions: For experiments, dilute the DMSO stock into your aqueous buffer
immediately before use. Solutions in water are not stable for long-term storage [1].

The stability information is based on general principles for dye handling. The most reliable approach for

your specific conditions is to validate the stability of your stock solution empirically.

Need Custom Synthesis?
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To cite this document: Smolecule. [Sulforhodamine G stock solution stability DMSO]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b596859#sulforhodamine-g-

stock-solution-stability-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://biotium.com/product/sulforhodamine-g/
https://www.aatbio.com/products/sulforhodamine-g-cas-5873-16-5
https://www.fluotechnik.org/powder-tracers/337-sulforhodamine-g-poudre-ci-45220.html
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/sulforhodamine_g
https://www.smolecule.com/products/b596859#sulforhodamine-g-stock-solution-stability-dmso
https://www.smolecule.com/products/b596859#sulforhodamine-g-stock-solution-stability-dmso
https://www.smolecule.com/products/b596859#sulforhodamine-g-stock-solution-stability-dmso
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s596859?utm_src=pdf-bulk
https://www.smolecule.com/products/s596859?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

